Cas no 921839-32-9 (N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 921839-32-9
• MF: C₂₂H₂₂N₄O₅S₂
• MW: 486.563882350922
• CID: 6338860
• PubChem ID: 27452322
• Update Time: 2025-10-22

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide
• F2099-0097
• 921839-32-9
• N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide
• AKOS001950751
• N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• Inchi： 1S/C22H22N4O5S2/c1-32(28,29)21-13-12-20(24-25-21)16-4-8-18(9-5-16)23-22(27)17-6-10-19(11-7-17)33(30,31)26-14-2-3-15-26/h4-13H,2-3,14-15H2,1H3,(H,23,27)
• InChI Key： IWCYPUJQACEJAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(C3=CC=C(N=N3)S(C)(=O)=O)=CC=2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 486.10316216g/mol
• Monoisotopic Mass: 486.10316216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 143Ų

Additional information on N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 921839-32-9)

N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921839-32-9, represents a novel class of molecules designed to interact with biological targets in a precise and selective manner. The structural complexity of this molecule, featuring both 6-methanesulfonylpyridazin-3-yl and pyrrolidine-1-sulfonyl substituents, makes it a promising candidate for further investigation in drug discovery.

The< strong>N-4-(6-methanesulfonylpyridazin-3-yl)phenyl moiety is particularly noteworthy, as it contributes to the compound's ability to modulate biological pathways through its interactions with specific enzymes and receptors. Recent studies have highlighted the potential of this scaffold in addressing various therapeutic challenges, particularly in the realm of oncology and inflammatory diseases. The presence of the< strong>pyrrolidine-1-sulfonyl group further enhances its pharmacological profile by providing additional binding sites for biological targets, thereby increasing its therapeutic efficacy.

In the context of contemporary pharmaceutical research, the development of molecules with multiple functional groups has become increasingly important. These multifunctional compounds can often exhibit synergistic effects when interacting with biological systems, leading to improved treatment outcomes. N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide exemplifies this trend, as its dual functionality allows it to engage with multiple targets simultaneously. This approach has been shown to be particularly effective in cases where complex disease mechanisms are involved.

The< strong>CAS number 921839-32-9 serves as a unique identifier for this compound, ensuring that researchers can accurately reference and utilize it in their studies. The systematic naming convention adheres to international standards, facilitating seamless communication across global scientific communities. This compound's chemical structure has been meticulously designed to optimize its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These factors are critical for ensuring that the compound can reach its target sites effectively and remain active within the biological system for an appropriate duration.

Recent advancements in computational chemistry have enabled researchers to predict the interactions between N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide and various biological targets with unprecedented accuracy. These predictions have guided the optimization of the compound's structure, leading to more refined analogs with enhanced binding affinities and selectivities. Such computational tools have become indispensable in modern drug discovery pipelines, allowing for rapid screening of large libraries of compounds and identification of promising candidates.

The< strong>6-methanesulfonylpyridazin-3-yl moiety is particularly interesting from a structural perspective, as it introduces a sulfonamide group that is known to enhance binding interactions with biological targets. This group has been extensively studied for its role in modulating enzyme activity and receptor function. In particular, sulfonamides have shown great promise in the treatment of bacterial infections, diabetes, and various inflammatory conditions. The incorporation of this moiety into N-4-(6-methanesulfonylpyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide suggests that it may exhibit similar therapeutic benefits.

The< strong>pyrrolidine-1-sulfonyl group adds another layer of complexity to the compound's pharmacological profile. Pyrrolidines are a class of heterocyclic compounds that are frequently found in biologically active molecules due to their ability to mimic natural amino acid structures. This similarity allows pyrrolidines to interact with enzymes and receptors in a manner that is often highly specific and potent. The sulfonamide functionality further enhances these interactions by providing additional binding sites within the target molecule.

Ongoing research into N-4-(6-methanesulfonylpyridazin-3-y l)phenyl -4-( py rrolidine -1 -s ulfon y l )ben z am ide is exploring its potential applications in various therapeutic areas. Initial studies have suggested that this compound may have applications in oncology, where it could interfere with signaling pathways that are dysregulated in cancer cells. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating autoimmune diseases and other inflammatory conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework of N -4 -( 6 -methanes ul fon y l py rid azin -3 -y l )phen y l -4 -( py r rolid ine -1 -s ulfon y l )ben z am ide . These techniques include palladium-catalyzed cross-coupling reactions, which are essential for forming carbon-carbon bonds between different molecular fragments.

In conclusion, N -4 -( 6 -methanes ul fon y l py rid azin -3 -y l )phen y l -4 -( py r rolid ine -1 -s ulfon y l )ben z am ide ( CAS No . 921839 -32 -9 ) is a structurally complex and pharmacologically intriguing compound with significant potential for therapeutic applications . Its unique combination of functional groups makes it well-suited for interaction with biological targets involved in various disease processes . Further research is warranted to fully elucidate its mechanism of action and explore its clinical potential .